Cas no 77525-12-3 ([6-(4-Chlorophenoxy)pyridin-2-yl]methanolato)

• Product Name: [6-(4-Chlorophenoxy)pyridin-2-yl]methanolato
• CAS No: 77525-12-3
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• CID: 2801828
• PubChem ID: 17805772
• Update Time: 2025-04-21

[6-(4-Chlorophenoxy)pyridin-2-yl]methanolato Chemical and Physical Properties

Names and Identifiers

• AKOS011521501
• [6-(4-Chlorophenoxy)pyridin-2-yl]methanolato
• 77525-12-3
• SCHEMBL9818056
• DTXSID10591070

• Inchi： 1S/C12H10ClNO2/c13-9-4-6-11(7-5-9)16-12-3-1-2-10(8-15)14-12/h1-7,15H,8H2
• InChI Key： KUMHVWGPWIGTDA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1=CC=CC(CO)=N1

Computed Properties

• Exact Mass: 235.0400063Da
• Monoisotopic Mass: 235.0400063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4Ų